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Introduction
MTX115325 is a potent, selective, and brain-penetrant small molecule inhibitor of Ubiquitin-

Specific Protease 30 (USP30).[1][2] USP30 is a deubiquitinating enzyme (DUB) located on the

outer mitochondrial membrane that acts as a negative regulator of mitophagy, the cellular

process for clearing damaged mitochondria.[3][4][5] By inhibiting USP30, MTX115325
enhances the ubiquitination of mitochondrial surface proteins, such as TOM20, thereby

promoting Parkin-mediated mitophagy.[1][3][6] This mechanism has shown therapeutic promise

in preclinical models of neurodegenerative diseases, particularly Parkinson's Disease, by

facilitating the removal of dysfunctional mitochondria and reducing cellular stress.[2][7][8]

These application notes provide detailed protocols for key in vitro assays to quantify the

biochemical and cellular activity of MTX115325.

MTX115325 Mechanism of Action: The Mitophagy
Pathway
Under conditions of mitochondrial stress (e.g., depolarization), the kinase PINK1 accumulates

on the outer mitochondrial membrane (OMM). PINK1 recruits and activates the E3 ubiquitin

ligase Parkin, which then ubiquitinates various OMM proteins. This ubiquitination serves as a
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signal for the autophagosome to engulf the damaged mitochondrion for lysosomal degradation.

USP30 counteracts this process by removing ubiquitin chains from OMM proteins, thereby

inhibiting mitophagy. MTX115325 inhibits USP30, leading to an accumulation of ubiquitinated

proteins on the mitochondria and promoting their clearance.[3][4][5]
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1. Prepare Reagents
- Recombinant USP30
- Fluorescent Ub-probe

- Assay Buffer
- MTX115325 serial dilution

2. Dispense MTX115325
Add serially diluted compound

and controls (DMSO) to
384-well plate

3. Add USP30 Enzyme
Dispense recombinant USP30

to all wells

4. Incubate
Incubate plate at room
temperature to allow

compound-enzyme binding

5. Initiate Reaction
Add fluorescent ubiquitin

probe to all wells

6. Read Plate
Measure Fluorescence

Polarization (mP)

7. Data Analysis
Plot mP vs. [MTX115325]
and calculate IC₅₀ value

 

1. Cell Culture & Treatment
Plate HeLa or SH-SY5Y cells.

Treat with a dose range of
MTX115325 for 90 min - 72h

2. Cell Lysis
Harvest and lyse cells in
RIPA buffer with protease

and DUB inhibitors

3. Protein Quantification
Determine protein concentration

of lysates using a BCA assay

4. SDS-PAGE
Separate proteins by
molecular weight on a

polyacrylamide gel

5. Western Transfer
Transfer separated proteins

to a PVDF membrane

6. Immunoblotting
Probe membrane with primary

antibodies (anti-TOM20,
anti-Ubiquitin, anti-Actin)

7. Detection
Incubate with HRP-conjugated

secondary antibodies and detect
signal using ECL

8. Analysis
Quantify band intensity.

Normalize TOM20-Ub signal
to total TOM20 or Actin
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1. Transduce Cells
Introduce mito-Keima reporter
construct into SH-SY5Y cells

via lentiviral transduction

2. Cell Plating
Plate transduced cells in
96-well imaging plates

and allow to adhere

3. Compound Treatment
Treat cells with a dose range

of MTX115325 for 24-72 hours

4. Image Acquisition
Acquire images using high-content
imaging system at two excitation

wavelengths (for neutral and acidic pH)

5. Image Processing
Identify and segment mitochondria.

Measure fluorescence intensity
for both channels

6. Data Analysis
Calculate the ratio of acidic-to-neutral

fluorescence per cell. Average
across treatment conditions

7. Generate Curve
Plot mitophagy ratio vs.

[MTX115325] to determine
the dose-response relationship
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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